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Compound of Interest

Compound Name: Trimethylurea

Cat. No.: B1211377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Trimethylurea (CAS 632-14-4), a

substituted urea derivative with emerging applications in biochemical research and as a

reagent in organic synthesis. This document collates available data on its chemical and

physical properties, synthesis, analytical methods, and toxicological profile. Detailed

experimental protocols and data are presented to support its practical application in a

laboratory setting. Furthermore, this guide explores its potential metabolic fate and its role as a

chaotropic agent in proteomics.

Chemical and Physical Properties
Trimethylurea, also known as 1,1,3-trimethylurea or N,N,N'-trimethylurea, is a white

crystalline solid at room temperature. It is characterized by the presence of three methyl groups

attached to the urea backbone. Its properties make it soluble in water and polar organic

solvents.

Table 1: Physicochemical Properties of Trimethylurea
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Property Value Reference

CAS Number 632-14-4 [1]

Molecular Formula C₄H₁₀N₂O [1]

Molecular Weight 102.14 g/mol [1]

Appearance White crystalline solid [1]

Melting Point 74-75 °C N/A

Boiling Point Not available

Solubility
Soluble in water and polar

organic solvents
[1]

InChI Key
COSWCAGTKRUTQV-

UHFFFAOYSA-N
[1]

SMILES CNC(=O)N(C)C [1]

Synthesis of Trimethylurea
While a specific detailed protocol for the synthesis of 1,1,3-trimethylurea is not readily

available in the reviewed literature, a general and plausible method involves the reaction of

methyl isocyanate with dimethylamine. The lone pair of electrons on the nitrogen atom of

dimethylamine attacks the electrophilic carbon atom of the isocyanate group, followed by

proton transfer to form the final product.

Experimental Protocol: Synthesis of 1,1,3-Trimethylurea (Proposed)

Materials:

Methyl isocyanate

Dimethylamine (solution in a suitable solvent, e.g., THF or diethyl ether)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Ice bath
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Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Rotary evaporator

Recrystallization solvent (e.g., hexane or ethyl acetate/hexane mixture)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve

dimethylamine in an anhydrous solvent (diethyl ether or THF) under an inert atmosphere

(e.g., nitrogen or argon).

Cool the solution in an ice bath to 0 °C.

Slowly add a solution of methyl isocyanate in the same anhydrous solvent to the cooled

dimethylamine solution via the dropping funnel with continuous stirring.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and continue stirring for several hours to ensure the reaction goes to completion.

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer

Chromatography (TLC).

Once the reaction is complete, remove the solvent under reduced pressure using a rotary

evaporator.

Purify the crude product by recrystallization from a suitable solvent or solvent mixture to

obtain pure 1,1,3-trimethylurea.

Characterize the final product using techniques such as Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to confirm its

identity and purity.

Diagram 1: Proposed Synthesis of Trimethylurea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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